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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to utilizing bromocresol green as a

non-invasive, visual pH indicator in plant tissue culture media. Monitoring and maintaining an

optimal pH is critical for nutrient availability, cellular processes, and the overall success of plant

cell, tissue, and organ cultures. Bromocresol green offers a simple, cost-effective method for

real-time, semi-quantitative assessment of media pH, aiding in routine culture maintenance and

troubleshooting.

Introduction

The pH of plant tissue culture media is a crucial factor influencing the growth and development

of in vitro cultures. While the optimal pH range varies between plant species, a slightly acidic

pH, typically between 5.0 and 6.0, is generally preferred for most applications. Deviations from

this range can impact nutrient uptake, enzyme activity, and cell membrane stability, leading to

poor growth, developmental abnormalities, or culture death. Bromocresol green is a pH-

sensitive dye that exhibits a distinct color change over a pH range of 3.8 to 5.4, making it a

valuable tool for monitoring the acidity of the culture medium.[1][2][3] Its non-toxic nature at

typical working concentrations and stability during autoclaving make it a suitable additive for

sterile plant culture media.[4][5][6][7]
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Bromocresol green is a sulfonephthalein dye that acts as a weak acid. In solution, it exists in

equilibrium between its protonated (acidic) and deprotonated (basic) forms, each with a distinct

color. In acidic conditions (pH below 3.8), the protonated form is predominant, appearing

yellow.[1][3] As the pH increases towards 5.4, the deprotonated form becomes more prevalent,

resulting in a color change to blue.[1][8] The intermediate pH range is characterized by a green

color, which is a mixture of the yellow and blue forms.[8] This color transition allows for a visual

estimation of the medium's pH.

Data Presentation
Table 1: Properties of Bromocresol Green

Property Value

pH Range 3.8 - 5.4[1][3][8]

Color in Acidic Solution (pH < 3.8) Yellow[1][3]

Color in Basic Solution (pH > 5.4) Blue[1][8]

Intermediate Color Green

pKa ~4.7[8]

Autoclavable Yes[4][5][6][7]

Toxicity to Plant Tissues
Generally non-toxic at recommended

concentrations[4][5][6][7]

Table 2: Bromocresol Green and Bromocresol Purple Combinations for Extended pH

Monitoring

Recent studies have shown that combining bromocresol green with bromocresol purple can

extend the observable pH range, providing a more nuanced visual indication for plant tissue

culture applications.[4][5][6][7][9]
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Indicator Combination
(w/w ratio)

Useful pH Range Color Change

Bromocresol Green alone 3.8 - 5.4 Yellow to Blue[1][3]

1:1 Bromocresol Green :

Bromocresol Purple
4.5 - 6.0

Yellow -> Green -> Blue[4][5]

[6][7]

1:3 Bromocresol Green :

Bromocresol Purple
5.0 - 6.5

Yellow -> Green -> Blue[4][5]

[6][7]

Experimental Protocols
Protocol 1: Preparation of Bromocresol Green Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of bromocresol green.

Materials:

Bromocresol green powder

0.01 M NaOH solution

Distilled or deionized water

Sterile container for storage

Procedure:

Weigh out 100 mg of bromocresol green powder.

In a sterile flask, dissolve the powder in 2-3 mL of 0.01 M NaOH. Gentle warming may be

required to facilitate dissolution.

Once fully dissolved, bring the final volume to 100 mL with distilled or deionized water.

Sterilize the solution by autoclaving or by passing it through a 0.22 µm syringe filter.

Store the sterile stock solution in a labeled, airtight container at 4°C in the dark.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.micromasterlab.com/wp-content/uploads/bsk-pdf-manager/2022/07/IR010-PSS.pdf
https://www.transformationtutoring.com/single-post/2019/11/11/what-is-the-color-of-bromcresol-green-indicator-in-a-solution-with-a-ph-value-of-20
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959788/
https://ouci.dntb.gov.ua/en/works/lDAmMdL9/
https://pubmed.ncbi.nlm.nih.gov/36840088/
https://www.researchgate.net/publication/368359833_A_Simple_but_Effective_Combination_of_pH_Indicators_for_Plant_Tissue_Culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959788/
https://ouci.dntb.gov.ua/en/works/lDAmMdL9/
https://pubmed.ncbi.nlm.nih.gov/36840088/
https://www.researchgate.net/publication/368359833_A_Simple_but_Effective_Combination_of_pH_Indicators_for_Plant_Tissue_Culture
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Incorporation of Bromocresol Green into Plant Tissue Culture Medium

This protocol outlines the addition of bromocresol green to a basal plant tissue culture

medium.

Materials:

Prepared basal medium (e.g., MS, B5)

Bromocresol green stock solution (1 mg/mL)

pH meter

1 M HCl and 1 M NaOH for pH adjustment

Autoclave

Procedure:

Prepare the desired volume of basal medium according to the manufacturer's instructions.

While stirring, add the bromocresol green stock solution to the medium to achieve the

desired final concentration. A typical starting concentration is 10 µg/mL (1 mL of a 1 mg/mL

stock solution per 100 mL of medium).

Adjust the pH of the medium to the desired level (typically 5.7-5.8 for most plant cultures)

using 1 M HCl or 1 M NaOH. The color of the medium will change as the pH is adjusted.

Dispense the medium into culture vessels.

Autoclave the medium at 121°C for 15-20 minutes. Note that the pH of the medium may drop

slightly after autoclaving.[4]

Allow the medium to cool and solidify before use.

Protocol 3: Visual pH Monitoring of Plant Cultures

This protocol describes the routine monitoring of pH in cultures containing bromocresol green.
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Procedure:

Visually inspect the color of the culture medium at regular intervals (e.g., daily or every few

days).

Use the color of the medium to estimate the pH based on the reference colors in Table 1 or

Table 2.

A color change towards yellow indicates a drop in pH, which can be caused by nutrient

depletion, accumulation of metabolic byproducts, or microbial contamination.

A color change towards blue indicates an increase in pH.

Record the color changes and correlate them with the growth and morphology of the plant

tissues. This can help in determining the optimal time for subculturing or media refreshment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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